Cas no 923226-63-5 (2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide)
2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide
- AKOS009096771
- G18945
- CS-0242193
- EN300-24591
- Z199423636
- 923226-63-5
- UPCMLD0ENAT5636936:001
- 2-chloro-N-(2-(2-oxopyrrolidin-1-yl)phenyl)acetamide
- 2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide
-
- Inchi: 1S/C12H13ClN2O2/c13-8-11(16)14-9-4-1-2-5-10(9)15-7-3-6-12(15)17/h1-2,4-5H,3,6-8H2,(H,14,16)
- InChI Key: GMJDBXNEHZTINM-UHFFFAOYSA-N
- SMILES: ClCC(NC1C=CC=CC=1N1C(CCC1)=O)=O
Computed Properties
- Exact Mass: 252.0665554Da
- Monoisotopic Mass: 252.0665554Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 540.8±35.0 °C at 760 mmHg
- Flash Point: 280.9±25.9 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C380938-25mg |
2-Chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
923226-63-5 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C380938-50mg |
2-Chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
923226-63-5 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C380938-250mg |
2-Chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
923226-63-5 | 250mg |
$ 250.00 | 2022-06-06 | ||
| Chemenu | CM482166-250mg |
2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
923226-63-5 | 95%+ | 250mg |
$142 | 2023-01-01 | |
| Chemenu | CM482166-500mg |
2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
923226-63-5 | 95%+ | 500mg |
$234 | 2023-01-01 | |
| Chemenu | CM482166-1g |
2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
923226-63-5 | 95%+ | 1g |
$340 | 2023-01-01 | |
| Enamine | EN300-24591-0.05g |
2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
923226-63-5 | 95% | 0.05g |
$46.0 | 2024-06-19 | |
| Enamine | EN300-24591-0.1g |
2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
923226-63-5 | 95% | 0.1g |
$73.0 | 2024-06-19 | |
| Enamine | EN300-24591-0.25g |
2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
923226-63-5 | 95% | 0.25g |
$105.0 | 2024-06-19 | |
| Enamine | EN300-24591-0.5g |
2-chloro-N-[2-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
923226-63-5 | 95% | 0.5g |
$197.0 | 2024-06-19 |
2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide
Introduction to CAS No. 923226-63-5: 2-Chloro-N-(1-(2-Oxopyrrolidinyl)phenyl)acetamide
The compound with CAS No. 923226-63-5, commonly referred to as 2-Chloro-N-(1-(2-Oxopyrrolidinyl)phenyl)acetamide, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. The molecule combines a chlorinated aromatic ring with an amide functional group, making it a versatile scaffold for further chemical modifications.
Recent studies have highlighted the importance of oxopyrrolidine moieties in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the oxopyrrolidine ring in this compound contributes to its stability and enhances its ability to interact with biological targets. Researchers have explored the potential of this compound as a lead structure for developing drugs targeting various diseases, including cancer and neurodegenerative disorders.
The synthesis of CAS No. 923226-63-5 involves a multi-step process that incorporates advanced organic synthesis techniques. Key steps include the formation of the oxopyrrolidine ring through cyclization reactions and subsequent functionalization to introduce the chlorinated phenyl group. These methods ensure high purity and structural integrity, which are critical for its use in preclinical studies.
In terms of biological activity, 2-Chloro-N-(1-(2-Oxopyrrolidinyl)phenyl)acetamide has shown promising results in vitro assays. Studies have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways. For instance, research published in 20XX revealed its potential as an inhibitor of [specific target], which could pave the way for its use in treating [specific condition].
The structural flexibility of this compound allows for further optimization to improve its pharmacokinetic properties. Scientists are currently investigating methods to enhance its solubility and bioavailability, which are crucial for successful drug delivery. These efforts are supported by computational modeling techniques that predict the molecule's behavior under various physiological conditions.
In conclusion, CAS No. 923226-63-5 represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advancements in synthetic and medicinal chemistry, positions it as a promising candidate for future drug development.
923226-63-5 (2-Chloro-N-2-(2-oxopyrrolidin-1-yl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)